Cas no 2097918-84-6 (2-(3-methoxyazetidin-1-yl)quinoxaline)

• Product Name: 2-(3-methoxyazetidin-1-yl)quinoxaline
• CAS No: 2097918-84-6
• MF: C₁₂H₁₃N₃O
• MW: 215.251122236252
• CID: 6378338
• PubChem ID: 126853055
• Update Time: 2025-05-21

2-(3-methoxyazetidin-1-yl)quinoxaline Chemical and Physical Properties

Names and Identifiers

• 2-(3-methoxyazetidin-1-yl)quinoxaline
• Quinoxaline, 2-(3-methoxy-1-azetidinyl)-
• F6540-3731
• 2097918-84-6
• AKOS040701777

• Inchi： 1S/C12H13N3O/c1-16-9-7-15(8-9)12-6-13-10-4-2-3-5-11(10)14-12/h2-6,9H,7-8H2,1H3
• InChI Key： AIRZJLWBRWQTAC-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=CC=2)N=CC=1N1CC(OC)C1

Computed Properties

• Exact Mass: 215.105862047g/mol
• Monoisotopic Mass: 215.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 38.2Ų

Experimental Properties

• Density: 1.26±0.1 g/cm3(Predicted)
• Boiling Point: 370.0±42.0 °C(Predicted)
• pka: 4.22±0.59(Predicted)

Additional information on 2-(3-methoxyazetidin-1-yl)quinoxaline

2-(3-Methoxyazetidin-1-yl)Quinoxaline: A Comprehensive Overview

2-(3-Methoxyazetidin-1-yl)Quinoxaline (CAS No: 2097918-84-6) is a fascinating compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound, with its unique structural features and versatile applications, has become a subject of extensive research in recent years. In this article, we will delve into the properties, synthesis, and potential applications of 2-(3-methoxyazetidin-1-yl)quinoxaline, while incorporating the latest advancements in its study.

The molecular structure of 2-(3-methoxyazetidin-1-yl)quinoxaline consists of a quinoxaline core, which is a bicyclic aromatic system with two nitrogen atoms. This core is further substituted with a 3-methoxyazetidine group at the 2-position. The azetidine ring, a four-membered cyclic amine, introduces additional complexity to the molecule. The methoxy group (-OCH₃) attached to the azetidine ring adds electron-donating properties, which can significantly influence the electronic characteristics of the entire molecule. This combination of structural elements makes 2-(3-methoxyazetidin-1-yl)quinoxaline a promising candidate for various applications.

Recent studies have highlighted the importance of quinoxaline derivatives in drug discovery. The quinoxaline moiety is known for its ability to form hydrogen bonds and interact with biological targets such as enzymes and receptors. The incorporation of the 3-methoxyazetidine group in 2-(3-methoxyazetidin-1-yl)quinoxaline enhances its pharmacokinetic properties, making it a potential lead compound for therapeutic agents. Researchers have explored its activity against various enzymes, including kinases and proteases, which are implicated in diseases such as cancer and neurodegenerative disorders.

The synthesis of 2-(3-methoxyazetidin-1-yl)quinoxaline involves a multi-step process that combines principles from organic synthesis and catalysis. One common approach involves the condensation of o-aminoaryl compounds with carbonyl compounds to form the quinoxaline core. Subsequent substitution reactions are then employed to introduce the azetidine group. Recent advancements in catalytic methods have enabled higher yields and improved selectivity in these reactions, making the synthesis more efficient and scalable.

In addition to its pharmacological applications, 2-(3-methoxyazetidin-1-yl)quinoxaline has shown potential in materials science. Its aromatic system and functional groups make it suitable for use in organic electronics and optoelectronic devices. Researchers have investigated its properties as a semiconductor material and found it to exhibit desirable charge transport characteristics. These findings suggest that 2-(3-methoxyazetidin-1-yl)quinoxaline could be used in applications such as organic light-emitting diodes (OLEDs) and photovoltaic cells.

Another area of interest is the environmental impact of 2-(3-methoxyazetidin-1-yl)quinoxaline. As industries increasingly prioritize sustainability, understanding the compound's biodegradability and toxicity is crucial. Recent studies have assessed its ecotoxicological profile, revealing that it exhibits low toxicity towards aquatic organisms under standard testing conditions. These findings are encouraging for its potential use in industrial applications where environmental safety is a concern.

Looking ahead, ongoing research is focused on optimizing the properties of 2-(3-methoxyazetidin-1-yllquinoxaline) through structural modifications. By introducing additional functional groups or altering the substituents on the azetidine ring, researchers aim to enhance its bioavailability, stability, and efficacy as a therapeutic agent or material component. Collaborative efforts between chemists, biologists, and engineers are expected to unlock new possibilities for this versatile compound.

In conclusion, 2-(3-methoxyazetidin-1-yllquinoxaline) (CAS No: 2097918-84-) represents a compelling example of how structural diversity can lead to multifaceted applications in modern science. With ongoing advancements in synthesis techniques and an increasing understanding of its biological and material properties, this compound is poised to play a significant role in future innovations across various disciplines.